![molecular formula C15H14ClNO2S B4944060 N-(5-chloro-2-methoxyphenyl)-2-(methylthio)benzamide](/img/structure/B4944060.png)
N-(5-chloro-2-methoxyphenyl)-2-(methylthio)benzamide
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Overview
Description
N-(5-chloro-2-methoxyphenyl)-2-(methylthio)benzamide, also known as CMETB, is a chemical compound that has gained significant attention in scientific research. CMETB belongs to the class of benzamide derivatives and exhibits various biological activities, including anti-inflammatory, antitumor, and antibacterial properties.
Mechanism of Action
The mechanism of action of N-(5-chloro-2-methoxyphenyl)-2-(methylthio)benzamide is not fully understood. However, studies have suggested that this compound exerts its biological activities by modulating various signaling pathways. For instance, this compound inhibits the activation of nuclear factor-κB (NF-κB), a transcription factor that regulates the expression of pro-inflammatory cytokines. This compound also activates the mitogen-activated protein kinase (MAPK) pathway, which plays a critical role in the regulation of cell proliferation and apoptosis.
Biochemical and Physiological Effects:
This compound exhibits various biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and nitric oxide (NO), which are involved in the inflammatory response. This compound also decreases the levels of malondialdehyde (MDA), a biomarker of oxidative stress. Moreover, this compound has been shown to increase the levels of glutathione (GSH), an antioxidant that protects cells from oxidative damage.
Advantages and Limitations for Lab Experiments
N-(5-chloro-2-methoxyphenyl)-2-(methylthio)benzamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its biological activities can be easily measured using various assays. However, this compound also has some limitations. Its solubility in water is low, which makes it difficult to dissolve in aqueous solutions. Moreover, the stability of this compound in biological systems is not well understood, which may affect its efficacy in vivo.
Future Directions
There are several future directions for the research on N-(5-chloro-2-methoxyphenyl)-2-(methylthio)benzamide. First, more studies are needed to elucidate the mechanism of action of this compound. Second, the in vivo efficacy and safety of this compound need to be evaluated in animal models. Third, the potential of this compound as a therapeutic agent for various diseases, such as cancer and inflammatory disorders, needs to be explored further. Fourth, the synthesis of this compound derivatives with improved solubility and stability should be investigated. Finally, the development of novel drug delivery systems for this compound may enhance its bioavailability and efficacy.
In conclusion, this compound is a promising chemical compound that exhibits various biological activities. Its anti-inflammatory, antitumor, and antibacterial properties make it an attractive candidate for drug development. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of this compound.
Synthesis Methods
The synthesis of N-(5-chloro-2-methoxyphenyl)-2-(methylthio)benzamide involves the condensation reaction between 5-chloro-2-methoxyaniline and 2-(methylthio)benzoic acid. The reaction is carried out in the presence of a dehydrating agent, such as thionyl chloride or phosphorus oxychloride, and a catalyst, such as triethylamine or pyridine. The resulting product is then purified by recrystallization to obtain pure this compound.
Scientific Research Applications
N-(5-chloro-2-methoxyphenyl)-2-(methylthio)benzamide has been extensively studied for its potential therapeutic applications. It exhibits anti-inflammatory activity by inhibiting the expression of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. This compound has also been shown to possess antitumor activity by inducing apoptosis and inhibiting the proliferation of cancer cells. Moreover, this compound exhibits antibacterial activity against Gram-positive bacteria, such as Staphylococcus aureus and Streptococcus pneumoniae.
properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-2-methylsulfanylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClNO2S/c1-19-13-8-7-10(16)9-12(13)17-15(18)11-5-3-4-6-14(11)20-2/h3-9H,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXVVBDCENURNTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)C2=CC=CC=C2SC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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